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Compound Name: N-nitroso-esmolol

Cat. No.: B16333051

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the N-nitroso-esmolol reference

standard, a critical component in the quality control and safety assessment of the widely used

beta-blocker, esmolol. The emergence of nitrosamine impurities as a significant concern in

pharmaceuticals necessitates a thorough understanding of their corresponding reference

standards. This document outlines the available data on N-nitroso-esmolol, including its

chemical properties, analytical methodologies for its detection and quantification, and insights

into its potential toxicological pathways.

Physicochemical Properties and Identification
N-nitroso-esmolol is the N-nitroso derivative of esmolol, a cardioselective beta-1 adrenergic

receptor antagonist.[1] As a nitrosamine drug substance-related impurity (NDSRI), its presence

in esmolol drug products is strictly monitored by regulatory agencies. The availability of a high-

purity reference standard is essential for accurate analytical measurements.

A number of suppliers offer N-nitroso-esmolol reference standards, often accompanied by a

Certificate of Analysis (COA) detailing the material's identity and purity. While batch-specific

data varies, a summary of typical specifications is presented in Table 1.
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Table 1: Physicochemical and Analytical Data for N-Nitroso-Esmolol Reference Standard

Parameter Typical Specification/Value Analytical Method

Chemical Name

Methyl 3-(4-(2-hydroxy-3-

(isopropyl(nitroso)amino)propo

xy)phenyl)propanoate

-

Molecular Formula C₁₆H₂₄N₂O₅ Mass Spectrometry

Molecular Weight 324.38 g/mol Mass Spectrometry

Appearance Off-white to pale yellow solid Visual Inspection

Solubility
Soluble in methanol,

acetonitrile, DMSO
-

Purity (by HPLC) ≥95%
High-Performance Liquid

Chromatography (HPLC)

Identification Conforms to structure
¹H-NMR, Mass Spectrometry,

Infrared Spectroscopy (IR)

Storage 2-8°C, protected from light -

Data compiled from sample Certificates of Analysis and product information from various

suppliers.[2][3][4]

Analytical Methodologies and Experimental
Protocols
The accurate quantification of N-nitroso-esmolol at trace levels requires highly sensitive and

specific analytical methods. Liquid chromatography coupled with mass spectrometry (LC-MS)

is the technique of choice for the analysis of nitrosamine impurities. While a specific validated

method for N-nitroso-esmolol is not publicly available, protocols for the analysis of structurally

similar nitrosamines, such as N-nitroso-propranolol, provide a strong basis for method

development.
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Example Protocol: LC-MS/MS Analysis of N-Nitroso-
Esmolol
This hypothetical protocol is based on established methods for related nitrosamine impurities.

[5]

Objective: To detect and quantify N-nitroso-esmolol in a drug substance or product matrix.

Instrumentation:

Ultra-High-Performance Liquid Chromatography (UHPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions:

Column: A reverse-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable for separating

the polar N-nitroso-esmolol from the drug substance.

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile

Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping

up to a high percentage of Mobile Phase B to elute the analyte, followed by a re-equilibration

step.

Flow Rate: 0.3 - 0.5 mL/min

Column Temperature: 40°C

Injection Volume: 1 - 5 µL

Mass Spectrometry Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)
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Multiple Reaction Monitoring (MRM) Transitions: Specific precursor-to-product ion transitions

for N-nitroso-esmolol would need to be determined by infusing a solution of the reference

standard. For N-nitroso-esmolol (M+H)⁺ with m/z 325.17, potential product ions could be

monitored.

Source Parameters: Parameters such as capillary voltage, source temperature, and gas

flows should be optimized for maximum sensitivity.

Sample Preparation:

Accurately weigh the esmolol drug substance or crushed tablets.

Dissolve and extract with a suitable solvent (e.g., methanol or a mixture of methanol and

water).

Vortex and sonicate to ensure complete dissolution and extraction.

Centrifuge to pellet any undissolved excipients.

Filter the supernatant through a 0.22 µm filter into an LC vial.

Quantification: Quantification is achieved by comparing the peak area of N-nitroso-esmolol in
the sample to a calibration curve generated from serial dilutions of the N-nitroso-esmolol
reference standard.

Formation and Toxicological Considerations
Formation Pathway of N-Nitroso-Esmolol
N-nitroso-esmolol is formed from the reaction of the secondary amine moiety in the esmolol

molecule with a nitrosating agent, typically under acidic conditions.[1][6] The presence of

residual nitrites in excipients or from other sources can lead to the formation of this impurity

during the manufacturing process or upon storage.
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Figure 1. Formation of N-Nitroso-Esmolol.

Potential Toxicological Signaling Pathway
While specific toxicological studies on N-nitroso-esmolol are not widely published, the

genotoxic and mutagenic properties of other N-nitroso beta-blockers, such as N-nitroso-

propranolol, have been investigated.[7][8][9] These studies indicate that N-nitrosamines require

metabolic activation to exert their carcinogenic effects. This activation is primarily carried out by

cytochrome P450 (CYP) enzymes in the liver.[7]

The proposed toxicological pathway involves the metabolic activation of N-nitroso-esmolol to
an unstable intermediate that can then form DNA adducts, leading to mutations and potentially

cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-Nitroso Esmolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards
[chemicea.com]

2. N-Nitroso Esmolol | Axios Research [axios-research.com]

3. britiscientific.com [britiscientific.com]

4. Esmolol Nitroso Impurity | CAS No- NA | Simson Pharma Limited [simsonpharma.com]

5. fda.gov [fda.gov]

6. researchgate.net [researchgate.net]

7. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and
human in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]

8. hesiglobal.org [hesiglobal.org]

9. Formation of the N-nitroso derivatives of six beta-adrenergic-blocking agents and their
genotoxic effects in rat and human hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [N-Nitroso-Esmolol Reference Standard: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16333051/docs#n-nitroso-esmolol-reference-
standard-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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